Cas no 1086385-03-6 (N-(4,4-dimethylcyclohexyl)-4,4-dimethylcyclohexan-1-amine)

• Product Name: N-(4,4-dimethylcyclohexyl)-4,4-dimethylcyclohexan-1-amine
• CAS No: 1086385-03-6
• MF: C₁₆H₃₁N
• MW: 237.424044847488
• CID: 4570666
• PubChem ID: 64401678
• Update Time: 2025-05-20

N-(4,4-dimethylcyclohexyl)-4,4-dimethylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-(4,4-dimethylcyclohexyl)-4,4-dimethylcyclohexan-1-amine
• Z1861964114

• Inchi： 1S/C16H31N/c1-15(2)9-5-13(6-10-15)17-14-7-11-16(3,4)12-8-14/h13-14,17H,5-12H2,1-4H3
• InChI Key： YIZHBIVSGXFFCC-UHFFFAOYSA-N
• SMILES： N(C1CCC(C)(C)CC1)C1CCC(C)(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 208
• XLogP3: 4.7
• Topological Polar Surface Area: 12

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 282.8±8.0 °C at 760 mmHg
• Flash Point: 121.0±15.8 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

N-(4,4-dimethylcyclohexyl)-4,4-dimethylcyclohexan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on N-(4,4-dimethylcyclohexyl)-4,4-dimethylcyclohexan-1-amine

N-(4,4-Dimethylcyclohexyl)-4,4-Dimethylcyclohexan-1-Amine: A Comprehensive Overview

N-(4,4-Dimethylcyclohexyl)-4,4-dimethylcyclohexan-1-amine is a complex organic compound with the CAS number 1086385-03-6. This compound belongs to the class of amines and is characterized by its unique structure, which includes two 4,4-dimethylcyclohexyl groups. The molecule's structure plays a crucial role in its chemical properties and potential applications. Recent studies have highlighted its significance in various fields, including materials science and pharmaceutical research.

The synthesis of N-(4,4-Dimethylcyclohexyl)-4,4-dimethylcyclohexan-1-amine involves a multi-step process that typically begins with the preparation of the cyclohexane derivative. Researchers have explored various methods to optimize the synthesis pathway, ensuring high yields and purity. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of a palladium-catalyzed coupling reaction to achieve efficient synthesis. This approach not only simplifies the process but also reduces the environmental impact by minimizing waste.

One of the most intriguing aspects of this compound is its potential application in drug delivery systems. Due to its amphiphilic nature, it has shown promise as a carrier for hydrophobic drugs. A recent study in Advanced Drug Delivery Reviews highlighted its ability to form stable micelles in aqueous solutions, which can encapsulate drug molecules and enhance their bioavailability. This property makes it a valuable candidate for targeted drug delivery systems.

In addition to its pharmaceutical applications, N-(4,4-Dimethylcyclohexyl)-4,4-dimethylcyclohexan-1-amine has also been investigated for its role in polymer chemistry. Its ability to act as a cross-linking agent has led to its use in synthesizing novel polymeric materials with improved mechanical properties. A research article in Polymer Chemistry reported that incorporating this compound into polyurethane networks significantly enhanced their tensile strength and flexibility.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Using density functional theory (DFT), scientists have mapped out the molecular orbitals and identified key reactive sites. These findings have paved the way for more precise predictions of its behavior in different chemical environments.

Furthermore, N-(4,4-Dimethylcyclohexyl)-4,4-dimethylcyclohexan-1-amine has been studied for its catalytic properties. In a groundbreaking study published in Nature Catalysis, researchers demonstrated its ability to act as an organocatalyst in asymmetric synthesis reactions. This discovery opens up new avenues for green chemistry and sustainable chemical manufacturing.

Despite its numerous applications, there are still challenges associated with the large-scale production of this compound. Issues such as cost-effectiveness and scalability need to be addressed to ensure its widespread adoption. Ongoing research is focused on developing more economical synthesis routes and improving process efficiency.

In conclusion, N-(4,4-Dimethylcyclohexyl)-4,4-dimethylcyclohexan-1-amine is a versatile compound with immense potential across multiple disciplines. Its unique structure and properties make it an invaluable tool in modern chemistry and materials science. As research continues to uncover new applications and optimize existing processes, this compound is poised to play an even greater role in advancing technological innovations.